Cas no 102943-18-0 (ethyl 2-(2-oxo-4-piperidyl)acetate)

• Product Name: ethyl 2-(2-oxo-4-piperidyl)acetate
• CAS No: 102943-18-0
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD11045364
• CID: 1134620
• PubChem ID: 49759622
• Update Time: 2025-10-28

ethyl 2-(2-oxo-4-piperidyl)acetate Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineacetic acid, 2-oxo-, ethyl ester
• Ethyl (2-oxopiperidin-4-yl)acetate
• ethyl 2-(2-oxo-4-piperidyl)acetate
• ethyl2-(2-oxopiperidin-4-yl)acetate
• MFCD11045364
• Ethyl 2-Oxopiperidine-4-acetate
• CEA94318
• CS-0240012
• PS-19029
• SCHEMBL4400125
• 102943-18-0
• ethyl 2-(2-oxopiperidin-4-yl)acetate
• EN300-222800
• DB-351224
• SY198544
• D86037
• Z1198307775
• AKOS006309731

• MDL： MFCD11045364
• Inchi： 1S/C9H15NO3/c1-2-13-9(12)6-7-3-4-10-8(11)5-7/h7H,2-6H2,1H3,(H,10,11)
• InChI Key： SFBMPNSYLYPQDF-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1CC(NCC1)=O)=O

Computed Properties

• Exact Mass: 185.10525
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on ethyl 2-(2-oxo-4-piperidyl)acetate

Ethyl 2-(2-Oxo-4-Piperidyl)Acetate: A Comprehensive Overview

Ethyl 2-(2-Oxo-4-Piperidyl)Acetate, also known by its CAS number 102943-18-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are widely studied due to their diverse applications in drug discovery and material science. The structure of ethyl 2-(2-Oxo-4-Piperidyl)Acetate features a piperidine ring with a ketone group at the 2-position and an ethoxyacetyl substituent at the 4-position, making it a unique member of the piperidine family.

The synthesis of ethyl 2-(2-Oxo-4-Piperidyl)Acetate involves a series of well-established organic reactions, including nucleophilic substitution, oxidation, and esterification. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the piperidine ring under mild conditions, reducing both energy consumption and waste generation.

One of the most promising applications of ethyl 2-(2-Oxo-4-Piperidyl)Acetate lies in its potential as a building block for more complex molecules with bioactive properties. Studies have shown that this compound can serve as a precursor for the synthesis of peptide mimetics, which are valuable in drug design due to their ability to mimic the structure and function of natural peptides. Additionally, its role as an intermediate in the preparation of bioisosteres has been explored, offering new avenues for drug optimization.

Recent research has also highlighted the importance of ethyl 2-(2-Oxo-4-Piperidyl)Acetate in materials science. Its ability to form stable amide bonds makes it a candidate for use in polymer chemistry, particularly in the development of biodegradable polymers. These polymers have potential applications in biotechnology and medicine, such as controlled drug delivery systems and tissue engineering scaffolds.

In terms of physical properties, ethyl 2-(2-Oxo-4-Piperidyl)Acetate exhibits a melting point range between 65°C and 75°C, with a boiling point exceeding 150°C under standard conditions. Its solubility profile indicates moderate solubility in common organic solvents such as dichloromethane and ethanol, while it is sparingly soluble in water. These properties make it suitable for various organic transformations that require precise control over reaction conditions.

The stability of ethyl 2-(2-Oxo-4-Piperidyl)Acetate under different storage conditions has been thoroughly investigated. Research findings suggest that the compound remains stable when stored at room temperature in an inert atmosphere, with minimal degradation observed over extended periods. However, exposure to strong acids or bases can lead to side reactions, underscoring the importance of proper handling during synthesis and storage.

From an environmental perspective, ethyl 2-(2-Oxo-4-Piperidyl)Acetate demonstrates moderate biodegradability under aerobic conditions. Studies have shown that microbial degradation pathways can effectively break down this compound into less complex molecules within a few weeks when exposed to appropriate environmental conditions. This characteristic aligns with growing industry trends toward sustainable chemistry practices.

In conclusion, ethyl 2-(oxo-piperidiny)acetate, identified by its CAS number 102943-18-0, stands out as a versatile compound with significant potential across multiple scientific disciplines. Its role as a key intermediate in organic synthesis, coupled with its promising applications in drug discovery and materials science, positions it as an essential component in modern chemical research.